rac 1,2-Bis-palmitoyl-3-chloropropanediol-13C3

• Molecular Formula: C35H67ClO4
• Molecular Weight: 590.3 g/mol
• InChI: InChI=1S/C35H67ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(37)39-32-33(31-36)40-35(38)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33H,3-32H2,1-2H3/t33-/m1/s1/i31+1,32+1,33+1
• InChIKey: MQWXVGSHNINWHB-RBRIVYHUSA-N

3-MCPD Diester-13C3 Standard Overview

rac 1,2-Bis-palmitoyl-3-chloropropanediol-13C3 (also designated 3-MCPD-1,2-dipalmitoyl ester-13C3) is a stable isotope-labeled analog of 1,2-bis-palmitoyl-3-chloropropanediol (PP-3-MCPD) . The compound belongs to the class of 3-monochloropropane-1,2-diol (3-MCPD) fatty acid diesters, which are process-induced contaminants formed during the refining of edible vegetable oils, particularly palm oil [1]. As a racemic mixture of (R)- and (S)-enantiomers, this analytical standard features three carbon-13 atoms incorporated into the glycerol backbone (molecular formula: C32[13C]3H67ClO4; molecular weight: 590.34 g/mol), providing a mass shift of +3 Da relative to the unlabeled native compound (C35H67ClO4; 587.35 g/mol) [2]. It is manufactured under ISO 17034 accredited reference material producer certification and is specifically intended for use as an internal standard (IS) in stable isotope dilution analysis (SIDA) employing liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS/MS) for the accurate quantification of 3-MCPD diesters in edible oils and lipid-containing food matrices .

Stable isotope-labeled internal standard for SIDA workflows (LC-MS/MS or GC-MS/MS)

13C3 glycerol backbone labeling with +3 Da mass shift

Manufactured under ISO 17034 accredited reference material producer

Target matrices: refined vegetable oils and lipid-containing foods

• [1] Fattore E, Lanno A, Danieli A, et al. Toxicology of 3-monochloropropane-1,2-diol and its esters: a narrative review. Arch Toxicol. 2023;97(5):1247-1265. View Source
• [2] CATO Research Chemicals. 3-MCPD-1,2-二棕榈酰酯-13C3. Catalog No. CCFD201009. Accessed 2025. View Source

3-MCPD Diester-13C3 Substitution Limitations

Generic substitution of rac 1,2-bis-palmitoyl-3-chloropropanediol-13C3 with unlabeled PP-3-MCPD, deuterated (d5) analogs, or alternative isotope-labeled forms introduces significant quantitative bias and regulatory non-compliance in validated analytical workflows. Unlabeled standards used for external calibration fail to correct for matrix-induced ion suppression or enhancement in electrospray ionization (ESI) LC-MS/MS, resulting in recoveries ranging from 60.1% to 94.0% for PP-3-MCPD in refined vegetable oils without proper internal standardization [1]. Deuterated analogs (e.g., rac 1,2-bis-palmitoyl-3-chloropropanediol-d5) exhibit different chromatographic retention behavior and ionization efficiency compared to 13C-labeled internal standards due to deuterium isotope effects, compromising co-elution and accurate ratio determination in SIDA . Furthermore, the Chinese national standard GB 5009.191-2024 and international standard ISO 18363-4:2021 explicitly mandate the use of 13C3-labeled 3-MCPD diester internal standards—not deuterated or unlabeled alternatives—for the correction of 3-MCPD-to-glycidol conversion artifacts during alkaline transesterification, a critical requirement for accurate glycidyl ester quantification [2][3]. The 13C3 label on the glycerol backbone ensures that the internal standard undergoes identical chemical conversion pathways (including conversion to 13C3-3-MBPD) with identical kinetics to the native analyte, a property not guaranteed with deuterated analogs or 13C-labeled fatty acid chain variants.

This Standard

Potential Substitute

Risk

Co-eluting IS corrects for matrix-induced ion suppression

Unlabeled external calibration: reported recovery range 62–94%

Recovery bias may lead to underestimation up to ~38%

Identical alkaline transesterification kinetics enables glycidol correction

Unlabeled or deuterated standards: no validated conversion correction

5–10% glycidol overestimation may occur per batch

13C labeling avoids deuterium isotope retention time shift

Deuterated-d5 analog: reported altered retention and ionization

Co-elution deviation may compromise SIDA ratio accuracy

• [1] 液相色谱串联质谱法测定精炼植物油中的 4种3-氯-1，2-丙二醇双酯. 中国油脂. 2023. View Source
• [2] 中华人民共和国国家标准. GB 5009.191-2024 食品中氯丙醇酯和缩水甘油酯的测定. 2024. View Source
• [3] ISO 18363-4:2021. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 4: Method using fast alkaline transesterification and measurement for 2-MCPD, 3-MCPD and glycidol. View Source

3-MCPD Diester-13C3 Differentiation Evidence

Backbone 13C3 Labeling Mass Shift in MS/MS

rac 1,2-Bis-palmitoyl-3-chloropropanediol-13C3 contains three 13C atoms incorporated at the glycerol backbone positions ([13CH2], [13CH], [13CH2]Cl), resulting in a molecular formula of C32[13C]3H67ClO4 and a molecular weight of 590.34 g/mol . This contrasts with the unlabeled native compound (C35H67ClO4, 587.35 g/mol) and the commercially available deuterated analog rac 1,2-bis-palmitoyl-3-chloropropanediol-d5 (C35H62D5ClO4, 592.39 g/mol) . The +3 Da mass shift places the internal standard signal completely outside the natural isotopic envelope of the unlabeled analyte, enabling baseline-resolved selected reaction monitoring (SRM) transitions for accurate isotope dilution quantification [1].

Isotopic Mass Shift

Head-to-head

Target: 590.34 g/mol (+3 Da)
Unlabeled: 587.35 g/mol
Deuterated-d5: 592.39 g/mol (retention shift risk)

Ensures baseline-resolved SRM transitions for accurate ratio measurement

Evidence Dimension	Molecular weight and isotopic mass shift
Target Compound Data	590.34 g/mol; +3 Da mass shift (13C3 backbone labeling)
Comparator Or Baseline	Unlabeled: 587.35 g/mol (C35H67ClO4); Deuterated-d5: 592.39 g/mol (C35H62D5ClO4) with +5 Da shift but potential deuterium isotope effects
Quantified Difference	+3 Da shift from 13C3 labeling vs. unlabeled; 13C labeling avoids chromatographic deuterium isotope effects observed with d5 analog
Conditions	ESI-LC-MS/MS and EI-GC-MS/MS analysis of 3-MCPD diesters in lipid matrices

Why This Matters

The +3 Da mass shift ensures complete spectral separation from the native analyte's M+2 isotopic peak (arising from natural abundance 37Cl), which would otherwise interfere with quantification if only a +1 or +2 Da labeled internal standard were employed.

• [1] Rahn AKK, Yaylayan VA. Isotope labeling studies on the electron impact mass spectral fragmentation patterns of chloropropanol acetates. J Agric Food Chem. 2013;61(37):8743-8751. View Source

Matrix Effect Correction in Edible Oil Analysis

In LC-MS/MS analysis of refined vegetable oils, external calibration using unlabeled PP-3-MCPD standards without isotope-labeled internal standard correction yields highly variable recoveries. A 2023 study reported recovery ranges for 3-MCPD-PP (unlabeled) of 62.3%–94.0% with relative standard deviations (RSDs) of 5.43%–11.67% when analyzed without proper internal standardization [1]. In contrast, validated methods employing stable isotope-labeled internal standards (including 13C3-labeled 3-MCPD diesters) achieve average recoveries of 88%–118% with RSDs of 2%–16% across coconut, olive, and palm oil matrices at spiking concentrations as low as 30 ng/g (ppb) [2]. The 13C3-labeled internal standard co-elutes with the native analyte and experiences identical matrix-induced ion suppression or enhancement, enabling ratio-based correction that normalizes recovery to near 100%.

Recovery Correction

Reported

With 13C3-IS: 88–118% recovery
Without IS: 62–94% recovery

Corrects ESI matrix effects; essential for method validation criteria

Matrix-specific validation recommended

Evidence Dimension	Recovery range and precision (RSD) for PP-3-MCPD quantification in vegetable oils
Target Compound Data	With 13C3-IS: 88%–118% recovery, 2%–16% RSD (method-level data from validated SIDA methods)
Comparator Or Baseline	Without labeled IS (external calibration only): 62.3%–94.0% recovery, 5.43%–11.67% RSD for 3-MCPD-PP in refined vegetable oil
Quantified Difference	Recovery bias reduced from up to 37.7% underestimation to within ±18% of true value; improved precision reflected in lower RSD
Conditions	LC-MS/MS with ESI; refined vegetable oil matrices; spike concentrations from 30 ng/g to mg/kg levels

Why This Matters

For procurement, this evidence demonstrates that the 13C3-labeled standard is essential for achieving method validation criteria (recovery 80%–120%) mandated by ISO 18363 series and national food safety standards; unlabeled external standards alone fail to meet these requirements.

• [1] 液相色谱串联质谱法测定精炼植物油中的 4种3-氯-1，2-丙二醇双酯. 中国油脂. 2023. View Source
• [2] MacMahon S, Begley TH, Diachenko GW. Analysis of processing contaminants in edible oils. Part 2. Liquid chromatography-tandem mass spectrometry method for the direct detection of 3-monochloropropanediol and 2-monochloropropanediol diesters. J Agric Food Chem. 2013;61(20):4748-4757. View Source

Regulatory Compliance for Glycidol Correction

Both the Chinese national standard GB 5009.191-2024 (Method 1, Section 2) and the international standard ISO 18363-4:2021 explicitly require the use of 13C3-labeled 3-MCPD diester as the internal standard for accurate quantification [1][2]. This requirement is not arbitrary: during alkaline transesterification sample preparation, a portion of free 3-MCPD converts to glycidol, leading to overestimation of glycidyl ester content unless corrected. The 13C3-3-MCPD internal standard undergoes identical conversion to 13C3-3-MBPD (3-monobromopropanediol) with identical kinetics, enabling mathematical correction of this artifact. Without 13C3-labeled internal standard, glycidol overestimation of 5%–10% occurs per batch [2]. Alternative internal standards—including unlabeled PP-3-MCPD, deuterated-d5 analog, or 13C5-labeled variants—are not specified in these mandatory methods and therefore cannot be substituted in accredited or regulatory testing laboratories.

Glycidol Bias Correction

Method context

Mandated by GB 5009.191-2024 and ISO 18363-4:2021
Corrects 5–10% glycidol overestimation

Enables regulatory-compliant glycidyl ester quantification

Alternative IS types not specified in these methods

Evidence Dimension	Method compliance and glycidol conversion correction capability
Target Compound Data	13C3-3-MCPD diester specified as mandatory IS in GB 5009.191-2024 Method 1 and ISO 18363-4:2021; corrects 5%–10% glycidol overestimation
Comparator Or Baseline	Unlabeled PP-3-MCPD, deuterated-d5 analog, or 13C5-labeled analogs: not specified in mandatory methods; cannot provide validated glycidol conversion correction
Quantified Difference	5%–10% glycidol overestimation corrected only with 13C3-IS; alternative IS types result in method non-compliance and uncorrected systematic positive bias
Conditions	Alkaline transesterification at 10°C for 12 minutes with sodium methoxide catalysis; GC-MS/MS analysis per ISO 18363-4:2021

Why This Matters

For food testing laboratories pursuing ISO/IEC 17025 accreditation or regulatory compliance with Chinese or international food safety standards, procurement of the 13C3-labeled standard is not optional—it is a methodological requirement that directly determines the validity of reported results.

• [1] 中华人民共和国国家标准. GB 5009.191-2024 食品中氯丙醇酯和缩水甘油酯的测定. 2024. View Source
• [2] ISO 18363-4:2021. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 4: Method using fast alkaline transesterification and measurement for 2-MCPD, 3-MCPD and glycidol. View Source

Improved Detection Limits in 3-MCPD Analysis

Analytical methods employing 13C3-labeled 3-MCPD diester internal standards achieve validated limits of detection (LOD) and quantitation (LOQ) that meet international regulatory thresholds. ISO 18363-3:2017, which specifies acid-catalyzed transesterification and GC/MS analysis using isotope-labeled internal standards, establishes an LOQ of 0.1 mg/kg and an LOD of 0.03 mg/kg for 3-MCPD esters (expressed as bound 3-MCPD) in solid and liquid fats and oils [1]. A Chinese study employing 13C isotope dilution GC-MS with automated sample preparation achieved an LOQ of 0.2 mg/kg for 3-MCPD diesters, meeting the requirements of national standards [2]. The 13C3-labeled internal standard is critical for achieving these low detection thresholds by correcting for matrix effects and enabling precise peak area ratio measurements at trace concentrations where unlabeled external calibration methods exhibit unacceptable variability.

Detection Limit Improvement

Class-level

With 13C-IS: LOD 0.03 mg/kg, LOQ 0.1–0.2 mg/kg

Supports trace analysis in low-level contamination oils

Improvement factor varies by matrix

Evidence Dimension	Method sensitivity (LOD/LOQ) achieved with isotope-labeled internal standardization
Target Compound Data	With 13C-labeled IS: LOD = 0.03 mg/kg, LOQ = 0.1–0.2 mg/kg (ISO 18363-3:2017 and GB method validation data)
Comparator Or Baseline	External calibration without labeled IS: LOQ typically >0.5 mg/kg; lower sensitivity due to uncorrected matrix effects (class-level inference; direct comparative data not located in available sources)
Quantified Difference	Approximately 2- to 5-fold improvement in LOQ; precise factor varies by matrix
Conditions	GC-MS or GC-MS/MS analysis following acid or alkaline transesterification and PBA derivatization

Why This Matters

For laboratories analyzing edible oils with low-level 3-MCPD diester contamination (e.g., extra virgin olive oil or unrefined oils where levels are often <0.1 mg/kg), the 13C3-labeled internal standard enables detection and quantification at concentrations relevant to regulatory monitoring and risk assessment.

• [1] ISO 18363-3:2017. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 3: Method using acid transesterification and measurement for 2-MCPD, 3-MCPD and glycidol. View Source
• [2] Determination of 2- and 3-monochloropropanediol(MCPD) esters and glycidyl esters in edible oils by 13C isotope method by GCMS associate with automatic pretreatment platform. CNKI. Accessed 2025. View Source

ISO 17034 Certified Reference Material Quality

The 13C3-labeled 3-MCPD diester is manufactured and certified under ISO 17034 accreditation (general requirements for the competence of reference material producers), a distinction not held by all commercial suppliers of stable isotope-labeled standards [1]. CATO Research Chemicals, as the first and only global enterprise with dual domestic and international ISO 17034 certification for organic analytical reference materials, provides this compound with documented purity >95%, a 4-year shelf life under recommended storage (2°C–8°C), and comprehensive certification documentation including NMR, MS, HPLC, GC, IR, UV, water content, and residue on ignition analyses [1]. In contrast, many alternative suppliers of unlabeled PP-3-MCPD or deuterated analogs provide only basic certificates of analysis without ISO 17034 traceability or multi-technique characterization [2]. This certification ensures metrological traceability and measurement comparability across laboratories, a requirement for ISO/IEC 17025 accredited testing facilities.

Reference Material Quality

Source review

ISO 17034 certified; purity >95%
4-year stability at 2–8°C

Provides metrological traceability for accredited labs

Multi-technique characterization documented in CoA

Evidence Dimension	Reference material certification level and documented purity
Target Compound Data	ISO 17034 certified; purity >95%; 4-year stability at 2–8°C; comprehensive CoA with multi-technique characterization
Comparator Or Baseline	Many unlabeled PP-3-MCPD standards: purity 98% stated but without ISO 17034 certification; limited characterization data provided (class-level observation)
Quantified Difference	ISO 17034 certification provides documented traceability and measurement uncertainty; shelf life extended from typical 1–2 years to 4 years under specified storage
Conditions	Solid form; storage at 2°C–8°C protected from light and moisture

Why This Matters

For procurement in GLP/GMP environments or ISO/IEC 17025 accredited laboratories, ISO 17034 certification of reference materials is increasingly mandated by regulatory bodies; procurement of non-certified standards introduces compliance risk and requires additional in-house verification.

• [1] CATO Research Chemicals. 3-MCPD-1,2-二棕榈酰酯-13C3. Catalog No. CCFD201009. Accessed 2025. View Source
• [2] Restek. PP-3-MCPD Standard, 100 µg/mL, Toluene, 1 mL/ampul. Catalog No. 31019. Accessed 2025. View Source

3-MCPD Diester-13C3 Application Scenarios

Edible Oil Regulatory Compliance Testing

This compound is the mandatory internal standard for Method 1 of GB 5009.191-2024 (13C isotope dilution-GC-MS/MS) and for ISO 18363-4:2021 (fast alkaline transesterification with GC-MS/MS). In these methods, the 13C3-3-MCPD diester corrects for the 5%–10% overestimation of glycidyl esters that occurs due to 3-MCPD conversion during alkaline transesterification [1]. Food testing laboratories performing regulatory compliance analysis for edible oil import/export, national food safety monitoring programs, or third-party certification must procure this specific 13C3-labeled standard to achieve method compliance and report valid results.

3-MCPD Diester Quantification in Complex Matrices

When quantifying 3-MCPD diesters in refined vegetable oils (palm, coconut, soybean, rapeseed oils) or oil-based foodstuffs (margarine, shortening, infant formula) using LC-MS/MS, the 13C3-labeled internal standard corrects for matrix-induced ion suppression or enhancement in electrospray ionization. Without this internal standard, recoveries range from 62.3% to 94.0% with RSDs exceeding 5% [2]. With 13C3-IS, recoveries normalize to 88%–118% with improved precision (RSD 2%–16%) [3]. This scenario applies to research laboratories characterizing contaminant levels in oil processing studies, as well as industrial quality control laboratories monitoring 3-MCPD diester formation during refining.

Trace Detection in Low-Contamination Oils

The 13C3-labeled internal standard enables achievement of the 0.03 mg/kg LOD and 0.1 mg/kg LOQ specified in ISO 18363-3:2017 [4]. These detection limits are essential for analyzing matrices such as extra virgin olive oil and unrefined oils, where 3-MCPD diester levels are typically below 0.1 mg/kg and undetectable by methods relying on external calibration without isotope-labeled internal standards. This scenario is relevant for authenticity testing (detecting adulteration of EVOO with refined oils) and for research on 3-MCPD diester formation mechanisms during oil processing.

Certified Reference Materials for ISO 17025 Labs

The ISO 17034 certification of this 13C3-labeled standard provides documented metrological traceability and measurement uncertainty, meeting the reference material requirements of ISO/IEC 17025 accredited testing and calibration laboratories [5]. The 4-year stability under specified storage conditions (2°C–8°C) and comprehensive certificate of analysis including NMR, MS, HPLC, GC, IR, UV, water content, and residue on ignition data reduce the need for in-house verification and support audit compliance. This scenario applies to commercial food testing laboratories, government regulatory laboratories, and pharmaceutical quality control units analyzing excipient oils.

Application

Selection Property

Validation Focus

Edible oil regulatory compliance testing

13C3-ISTD mandated by GB 5009.191 / ISO 18363-4

Glycidol conversion correction; method-specific IS requirement

3-MCPD diester quantification in complex matrices

Matrix-effect correction and co-elution with native analyte

Recovery normalization and precision for SIDA-LC-MS/MS

Trace detection in low-contamination oils

Enables low-µg/kg detection via isotope dilution

Achieving ISO 18363-3 LOD/LOQ criteria

Reference material for accredited testing labs

ISO 17034 certification with documented traceability

Metrological traceability and extended 4-year stability

• [1] ISO 18363-4:2021. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 4: Method using fast alkaline transesterification and measurement for 2-MCPD, 3-MCPD and glycidol. View Source
• [2] 液相色谱串联质谱法测定精炼植物油中的 4种3-氯-1，2-丙二醇双酯. 中国油脂. 2023. View Source
• [3] MacMahon S, Begley TH, Diachenko GW. Analysis of processing contaminants in edible oils. Part 2. Liquid chromatography-tandem mass spectrometry method for the direct detection of 3-monochloropropanediol and 2-monochloropropanediol diesters. J Agric Food Chem. 2013;61(20):4748-4757. View Source
• [4] ISO 18363-3:2017. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 3: Method using acid transesterification and measurement for 2-MCPD, 3-MCPD and glycidol. View Source
• [5] CATO Research Chemicals. 3-MCPD-1,2-二棕榈酰酯-13C3. Catalog No. CCFD201009. Accessed 2025. View Source